![molecular formula C14H15NO4 B2601995 (E)-3-(furan-2-yl)-N-(2-(furan-2-yl)-2-methoxyethyl)acrylamide CAS No. 2035023-13-1](/img/structure/B2601995.png)
(E)-3-(furan-2-yl)-N-(2-(furan-2-yl)-2-methoxyethyl)acrylamide
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Description
(E)-3-(furan-2-yl)-N-(2-(furan-2-yl)-2-methoxyethyl)acrylamide is a useful research compound. Its molecular formula is C14H15NO4 and its molecular weight is 261.277. The purity is usually 95%.
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Scientific Research Applications
Green Organic Chemistry Synthesis
A study demonstrates the green organic chemistry synthesis of a structurally related compound, E-2-cyano-3(furan-2-yl) acrylamide, using microwave radiation and ene-reduction by marine and terrestrial fungi. This process yielded compounds with a CN-bearing stereogenic center, showing the potential of using fungi for enantioselective reactions. The absolute configuration of the biotransformation products was determined using electronic circular dichroism (ECD) spectra, highlighting a method for producing compounds with specific chiral centers without using traditional chemical catalysts (Jimenez et al., 2019).
Broad Spectrum Cytotoxic Agents
Another research avenue focused on the synthesis of focused compound libraries to identify new lead compounds for cancer treatment. Among the compounds synthesized, three furan analogues demonstrated broad spectrum growth inhibition, showcasing the potential of furan-containing acrylamide derivatives in cancer therapeutics (Tarleton et al., 2013).
Polymer Chemistry
In polymer chemistry, furan-protected α-maleimide-ω-cyclopentadienyl functionalized precursors were synthesized through atom transfer radical polymerization (ATRP). These precursors underwent a Diels-Alder reaction to form high-purity cyclic polymers, demonstrating a novel approach to cyclic polymer synthesis (Glassner et al., 2011).
Synthesis of Bioacrylic Polymers
The conversion of dihydro-5-hydroxyl furan-2-one (2H-HBO) into its acrylic counterpart for polymerization highlighted the potential of renewable-sourced chemicals in creating new materials. This study showed that the synthesized acrylic monomer could be polymerized using various techniques, opening avenues for green replacements in material science (Ray et al., 2018).
SARS Coronavirus Helicase Inhibition
Research into antiviral drug development identified a novel chemical compound structurally similar to "(E)-3-(furan-2-yl)-N-(2-(furan-2-yl)-2-methoxyethyl)acrylamide" as an inhibitor of SARS coronavirus helicase. This finding indicates the relevance of acrylamide derivatives in developing treatments for viral infections (Lee et al., 2017).
Properties
IUPAC Name |
(E)-3-(furan-2-yl)-N-[2-(furan-2-yl)-2-methoxyethyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO4/c1-17-13(12-5-3-9-19-12)10-15-14(16)7-6-11-4-2-8-18-11/h2-9,13H,10H2,1H3,(H,15,16)/b7-6+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBZQRQVJJQEEDG-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CNC(=O)C=CC1=CC=CO1)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(CNC(=O)/C=C/C1=CC=CO1)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.